Cas no 1193390-49-6 (1-[3-(aminomethyl)phenyl]piperidin-2-one hydrochloride)

• Product Name: 1-[3-(aminomethyl)phenyl]piperidin-2-one hydrochloride
• CAS No: 1193390-49-6
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 4576789
• Update Time: 2025-07-01

1-[3-(aminomethyl)phenyl]piperidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-(aminomethyl)phenyl]piperidin-2-one hydrochloride

• Inchi： 1S/C12H16N2O.ClH/c13-9-10-4-3-5-11(8-10)14-7-2-1-6-12(14)15;/h3-5,8H,1-2,6-7,9,13H2;1H
• InChI Key： CVFWHPQEMOHLDN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(CN)=C2)CCCCC1=O.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-[3-(aminomethyl)phenyl]piperidin-2-one hydrochloride

1-[3-(Aminomethyl)phenyl]Piperidin-2-one Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1193390-49-6, commonly referred to as 1-[3-(aminomethyl)phenyl]piperidin-2-one hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidin-2-one, a six-membered ring structure with a ketone group at the 2-position, which serves as a versatile scaffold for various chemical modifications. The presence of the aminomethylphenyl group at the 1-position introduces unique electronic and steric properties, making this compound a valuable substrate for further research and application.

Recent studies have highlighted the potential of 1-[3-(aminomethyl)phenyl]piperidin-2-one hydrochloride in drug discovery and development. Its structural features make it an ideal candidate for exploring bioisosterism, where slight modifications to a molecule can lead to significant changes in its pharmacokinetic and pharmacodynamic properties. For instance, researchers have investigated the influence of the aminomethylphenyl substituent on the compound's solubility, stability, and bioavailability, which are critical factors in drug design.

In terms of synthesis, the preparation of 1-[3-(aminomethyl)phenyl]piperidin-2-one hydrochloride involves a multi-step process that typically begins with the formation of the piperidinone ring. This is often achieved through cyclization reactions involving amino acids or related precursors. The introduction of the aminomethylphenyl group is then carried out via nucleophilic substitution or coupling reactions, depending on the specific conditions and desired stereochemistry.

The pharmacological profile of this compound has been extensively studied, with particular emphasis on its potential as a modulator of various biological targets. For example, recent research has explored its ability to interact with G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes and diseases. The piperidinone core has been shown to exhibit affinity for certain receptor subtypes, suggesting its utility in treating conditions such as hypertension, pain, and neurodegenerative disorders.

Beyond its pharmacological applications, 1-[3-(aminomethyl)phenyl]piperidin-2-one hydrochloride has also found use in materials science and catalysis. Its chiral structure makes it a promising candidate for asymmetric catalysis, where it can act as a chiral auxiliary or ligand in enantioselective reactions. Additionally, the compound's ability to form stable complexes with metal ions has led to its exploration as a potential precursor for metal-organic frameworks (MOFs) and other advanced materials.

In conclusion, CAS No. 1193390-49-6, or 1-[3-(aminomethyl)phenyl]piperidin-2-one hydrochloride, represents a versatile and intriguing molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups provide ample opportunities for further research and development, particularly in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.